Cas no 15690-38-7 (7-Amino-deacetylcephalosporanic Acid)

7-Amino-deacetylcephalosporanic Acid Properties

Names and Identifiers

• (6R,7R)-7-Amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Hydroxymethyl-7-ACA
• Hydroxymethyl-7-Aminocephalosporanic acid
• (6R-trans)-7-amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DACA
• Intermediate of cefoselis Sulfate (7-Amino-3-(hydroxymethyl)-3-cephem-4-carboxylic acid )
• 7-(Phenylacetylamino)deacetylcephalosporanic acid
• 7-ADACA
• (6R-trans)-7-Amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-(hydroxymethyl)-8-oxo-, (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-(hydroxymethyl)-8-oxo-, (6R,7R...
• 7-ACA-D-7ACA
• 7-amino-3-(hydroxymethyl)-8-oxo-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-Amino-deacetylcephalosporanic Acid
• C8H10N2O4S
• D-7-ACA
• 2,6
• 2,7-ADA
• 7-ACA Impurity D
• (6R,7R)-7-Amino-3-hydroxymethylceph-3-em-4-carboxylic acid
• 3-Hydroxymethyl-7-aminoceph-3-em-4-carboxylic acid
• 7-Amino-3-hydroxymethyl-3-cephem-4-carboxylic acid
• Deacetyl-7-aminocephalosporanic Acid
• 57NLN1Y39I
• AK117256
• BQIMPGFMMOZASS-CLZZGJSISA-N
• A
• +Expand

• MDL： MFCD09751258
• InChIKey： BQIMPGFMMOZASS-CLZZGJSISA-N
• Inchi： 1S/C8H10N2O4S/c9-4-6(12)10-5(8(13)14)3(1-11)2-15-7(4)10/h4,7,11H,1-2,9H2,(H,13,14)/t4-,7-/m1/s1
• SMILES： S1C([H])([H])C(C([H])([H])O[H])=C(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])[H])=O

Computed Properties

• Exact Mass: 230.036128g/mol
• Surface Charge: 0
• XLogP3: -4.6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 230.036128g/mol
• Monoisotopic Mass: 230.036128g/mol
• Topological Polar Surface Area: 129Ų
• Heavy Atom Count: 15
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.80200
• PSA: 129.16000
• Refractive Index: 1.742
• Boiling Point: 617.9°C at 760 mmHg
• Melting Point: 227-236°C
• Flash Point: 327.498 °C
• Density: 1.74